N-[4-(isobutyrylamino)phenyl]-4-methylbenzamide

• IUPAC Name: 4-methyl-N-[4-(2-methylpropanoylamino)phenyl]benzamide
• InChI: InChI=1S/C18H20N2O2/c1-12(2)17(21)19-15-8-10-16(11-9-15)20-18(22)14-6-4-13(3)5-7-14/h4-12H,1-3H3,(H,19,21)(H,20,22)
• InChI Key: ASGMJXXBGJWWAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C(C)C
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

N-[4-(isobutyrylamino)phenyl]-4-methylbenzamide is a synthetic organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique chemical structure, which includes an isobutyrylamino group attached to a phenyl ring, and a methylbenzamide moiety. Its distinct molecular configuration makes it an interesting subject for studies in chemistry, biology, medicine, and industry.

Scientific Research Applications

N-[4-(isobutyrylamino)phenyl]-4-methylbenzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its interaction with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development and its effects on specific disease pathways.

Industry: The compound is used in the development of new materials and as an intermediate in the production of various chemical products.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(isobutyrylamino)phenyl]-4-methylbenzamide typically involves the reaction of 4-methylbenzoic acid with 4-aminophenyl isobutyrate under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction proceeds through the formation of an amide bond between the carboxyl group of 4-methylbenzoic acid and the amino group of 4-aminophenyl isobutyrate.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods ensure high yield and purity of the final product. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and pH are crucial for optimizing the synthesis process.

Chemical Reactions Analysis

Types of Reactions

N-[4-(isobutyrylamino)phenyl]-4-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the reduction of specific functional groups within the molecule.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles such as halides or alkoxides.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Halides, alkoxides

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Mechanism of Action

The mechanism by which N-[4-(isobutyrylamino)phenyl]-4-methylbenzamide exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and influencing cellular processes. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

N-[4-(isobutyrylamino)phenyl]-4-methylbenzamide can be compared with other similar compounds, such as:

N-[4-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide: This compound has additional methoxy groups, which may influence its chemical properties and biological activity.

N-[4-(isobutyrylamino)phenyl]-4-(phenoxymethyl)benzamide: The presence of a phenoxymethyl group introduces different steric and electronic effects.

The uniqueness of this compound lies in its specific molecular structure, which imparts distinct chemical and biological properties compared to its analogs.